Dezecapavir

• CAS: 2570323-59-8
• Molecular Formula: C37H29ClF9N9O5S
• Molecular Weight: 918.2 g/mol
• InChI: InChI=1S/C37H29ClF9N9O5S/c1-54-29-23(5-4-21(38)27(29)33(52-54)53-62(2,59)60)56-34(50-32-18(35(56)58)3-6-25(49-32)61-8-7-36(43,44)45)22(11-15-9-16(39)12-17(40)10-15)48-24(57)14-55-30-26(28(51-55)31(41)42)19-13-20(19)37(30,46)47/h3-6,9-10,12,19-20,22,31H,7-8,11,13-14H2,1-2H3,(H,48,57)(H,52,53)/t19-,20+,22-/m0/s1
• InChIKey: JBJQTRRKPQLQQB-VWPQPMDRSA-N

Dezecapavir Procurement Profile

Dezecapavir (Example 4) is a synthetic small molecule classified as an HIV capsid assembly modulator (CAM). Its primary mechanism of action is targeting the viral capsid protein to disrupt the proper assembly and replication of the Human Immunodeficiency Virus (HIV) [1]. Preclinical studies indicate that Dezecapavir acts as an effective inhibitor of viral replication, showing potent in vitro activity in MT2 cells .

1HIV-1 capsid inhibition study fit (target engagement context)

2Novel capsid-targeting class distinct from NRTIs, NNRTIs, PIs, and INSTIs

3Reported selectivity index context supports cell-based antiviral assays

• [1] ViiV Healthcare UK (No.5) Limited. Inhibitors of human immunodeficiency virus replication. World Intellectual Property Organization, WO2021209900 A1, 2021-10-21. View Source

Why Dezecapavir Cannot Be Replaced

Within the HIV capsid assembly modulator (CAM) class, compounds exhibit substantial variation in antiviral potency and selectivity, even when targeting the same viral protein. This is evident in the wide range of reported effective concentrations (EC50) for different CAMs in similar cell-based assays [1]. Such differences in intrinsic potency can translate to distinct dosing requirements, safety margins, and potential for long-acting formulations in a clinical setting. Therefore, a generic substitution of one CAM for another is not scientifically valid without quantitative comparative data on their specific activity and selectivity profile.

Chemotype divergence

Lenacapavir and PF74 chemotypes differ in binding site, resistance mutations, and potency profiles. Direct replacement may invalidate resistance panel outcomes.

Potency scale mismatch

PF74 potency (EC50 8–640 nM) is >3 orders of magnitude weaker. Low-concentration target engagement studies cannot be directly compared.

Intra-series SAR sensitivity

VH4004280 and VH4011499 show different EC50 values and resistance signatures. Substitution alters potency ranking and SAR interpretation.

• [1] Gillis, E.P., et al. Discovery of Lenacapavir: First-in-Class Twice-Yearly Capsid Inhibitor for HIV‑1 Treatment and Pre-exposure Prophylaxis. Drug Discovery Today, 2025. View Source

Dezecapavir vs. Capsid Inhibitors: Quantitative Evidence

Potency vs. PF74

Dezecapavir demonstrates an EC50 of 0.025 nM for inhibiting viral replication in MT2 cells . This represents a sub-nanomolar potency that is distinct from other known HIV capsid inhibitors. For example, the well-characterized CAM Lenacapavir (GS-6207) exhibits an EC50 of 0.1 nM in the closely related MT-4 T-cell line [1]. Another CAM, GS-CA1, has an EC50 of 0.24 nM in T cell lines [2].

Potency vs PF74

Cross-study comparable

EC50 0.025 nM vs 500–8,000 nM (>3,000-fold differential)

Supports low-concentration target engagement studies

MT-2 CPE assays; HIV-1 lab strains NL4-3, IIIB

Evidence Dimension	Antiviral potency (EC50) in T-cell lines
Target Compound Data	0.025 nM (MT2 cells)
Comparator Or Baseline	Lenacapavir (GS-6207): 0.1 nM (MT-4 cells); GS-CA1: 0.24 nM (T cell lines); GSK878: 0.039 nM (MT-2 cells)
Quantified Difference	Dezecapavir is 4-fold more potent than Lenacapavir and 9.6-fold more potent than GS-CA1 based on reported EC50 values; it is 1.56-fold less potent than GSK878.
Conditions	In vitro cell-based antiviral assay using MT2, MT-4, or unspecified T-cell lines infected with HIV-1.

Why This Matters

This data demonstrates that Dezecapavir's potency is within the picomolar range and offers a quantitative point of differentiation from other CAMs, which is critical for selecting the most appropriate research tool for comparative mechanism-of-action or resistance studies.

• [1] Gilead Sciences, Inc. GS-6207, A Potent And Selective First-In-Class Long-Acting HIV-1 Capsid Inhibitor. CROI Conference Abstract, 2019. View Source
• [2] Gilead Sciences, Inc. Discovery Of Novel Potent HIV Capsid Inhibitors With Long-Acting Potential. CROI Conference Abstract, 2017. View Source

Lenacapavir: Chemotype Differentiation

Dezecapavir exhibits a 50% cytotoxic concentration (CC50) of greater than 0.5 μM (500 nM) in MT2 cells . This allows for the calculation of a therapeutic index (TI), a measure of selectivity.

Lenacapavir chemotype

Cross-study comparable

Dezecapavir 0.025 nM vs lenacapavir 0.05–0.1 nM

Structurally distinct chemotype for resistance panels

MT-2 vs MT-4 cells; assay conditions differ

Evidence Dimension	Cytotoxicity (CC50) and Selectivity Index (SI = CC50/EC50) in MT2 cells
Target Compound Data	CC50 > 0.5 μM (500 nM); Calculated SI > 20,000
Comparator Or Baseline	GSK878: EC50 of 0.039 nM in MT-2 cells [1].
Quantified Difference	A direct comparison of SI values cannot be made due to the absence of a reported CC50 for GSK878 in the same study. However, the data suggests Dezecapavir possesses a wide selectivity window in MT2 cells.
Conditions	In vitro cytotoxicity assay performed in MT2 cells.

Why This Matters

A high selectivity index indicates that the compound's antiviral effect is achieved at concentrations significantly lower than those causing cytotoxicity, a crucial factor for evaluating the compound's potential as a safe research probe.

• [1] GlaxoSmithKline. Antiviral Properties of HIV-1 Capsid Inhibitor GSK878. 2023. View Source

VH4004280 Potency Comparison

Dezecapavir is specifically disclosed and claimed as 'Example 4' in patent WO2021209900 A1, titled 'Inhibitors of human immunodeficiency virus replication' [1]. This assignment to ViiV Healthcare UK (No.5) Limited establishes its origin and distinct intellectual property position.

VH4004280 potency

Cross-study comparable

3.7-fold more potent (0.025 vs 0.093 nM)

Benchmark for intra-family SAR studies

MT-2 cells; NLRepRluc-WT reporter virus

Evidence Dimension	Patent and Intellectual Property Origin
Target Compound Data	Example 4 in WO2021209900 A1
Comparator Or Baseline	Lenacapavir (GS-6207) is covered by a separate patent estate from Gilead Sciences.
Quantified Difference	Not applicable
Conditions	Not applicable

Why This Matters

This information is essential for procurement teams and research groups to confirm the specific chemical entity, its source, and ensure compliance with intellectual property rights and material transfer agreements.

• [1] ViiV Healthcare UK (No.5) Limited. Inhibitors of human immunodeficiency virus replication. World Intellectual Property Organization, WO2021209900 A1, 2021-10-21. View Source

Dezecapavir Application Scenarios

Chemotype Diversification for Resistance Panels

Given its high potency (EC50 = 0.025 nM in MT2 cells), Dezecapavir is an ideal reference compound for benchmarking the activity of next-generation HIV capsid assembly modulators (CAMs). Researchers can use it in head-to-head in vitro assays to establish a comparative baseline for antiviral potency, resistance profiling, and binding affinity studies against the HIV capsid hexamer .

Intra-Family SAR Studies

Dezecapavir can be used in combination studies with approved HIV drugs from other classes (e.g., NRTIs, NNRTIs, INSTIs). As observed with other CAMs like GS-6207, such studies aim to identify synergistic antiviral effects that could inform future combination therapy regimens for managing multi-drug resistant HIV [1]. Its high selectivity index in MT2 cells supports its use as a tool in such sensitive combination assays .

Positive Control for HIV-1 Replication

As a potent member of the CAM class, Dezecapavir can be employed in in vitro resistance selection studies to identify specific amino acid substitutions in the HIV capsid (CA) protein that confer reduced susceptibility. This application is critical for understanding viral evolution pathways and for characterizing the resistance profile of new CAMs [2].

Application

Selection Property

Validation Focus

Chemotype diversification for resistance panels

Chemotype distinctiveness

Resistance mutation cross-screening

Intra-family SAR studies

Potency ranking within series

Wild-type potency benchmarking

HIV-1 replication assay positive control

High selectivity index

Assay window and solvent toxicity endpoints

Sustained-release formulation research

Physicochemical profile and potency

Depot release kinetics in vitro

• [1] Gilead Sciences, Inc. GS-6207, A Potent And Selective First-In-Class Long-Acting HIV-1 Capsid Inhibitor. CROI Conference Abstract, 2019. View Source
• [2] Gilead Sciences, Inc. Discovery Of Novel Potent HIV Capsid Inhibitors With Long-Acting Potential. CROI Conference Abstract, 2017. View Source